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Compound of Interest

Compound Name: 2-Morpholino-5-nitrobenzaldehyde

Cat. No.: B1273712

Disclaimer: No comprehensive Safety Data Sheet (SDS) for 2-Morpholino-5-
nitrobenzaldehyde (CAS No. 113259-81-7) was found during the literature search. The
following disposal procedures are based on the hazard information available for this specific
compound and safety data for structurally similar compounds, such as other
nitrobenzaldehydes. It is imperative to consult with your institution's Environmental Health and
Safety (EHS) department for guidance specific to your location and facilities. All procedures
must be conducted in accordance with local, state, and federal regulations.

This guide provides essential safety and logistical information for the proper disposal of 2-
Morpholino-5-nitrobenzaldehyde, designed for researchers, scientists, and professionals in
drug development.

Immediate Safety and Handling

Before beginning any disposal-related activities, it is crucial to be aware of the known and
potential hazards associated with 2-Morpholino-5-nitrobenzaldehyde and similar
nitroaromatic compounds. Personal Protective Equipment (PPE) must be worn at all times.

Known Hazard Statements for 2-Morpholino-5-nitrobenzaldehyde:.[1]
e H302: Harmful if swallowed.

e H315: Causes skin irritation.
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e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

General Precautions for Nitro-Aromatic Compounds:

Handle in a well-ventilated area, preferably within a chemical fume hood.

Avoid generating dust.

Prevent contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

Summary of Key Safety and Physical Data

The following table summarizes the known and extrapolated data for 2-Morpholino-5-
nitrobenzaldehyde and related compounds. This information is critical for safe handling and
disposal.
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2-Morpholino-5-

2-

2-Hydroxy-5-

Property . Nitrobenzaldehyde  nitrobenzaldehyde

nitrobenzaldehyde . .

(for comparison) (for comparison)

CAS Number 113259-81-7 552-89-6 97-51-8
Molecular Formula C11H12N204 C7HsNOs3 C7HsNOa4
Molecular Weight 236.23 g/mol [1] 151.12 g/mol 167.12 g/mol
Physical State Solid[1] Solid Solid
Melting Point 149-151 °CJ[1] 42-44 °C[2] Not Available

Hazard Statements

H302, H315, H319,
H335[1]

H302, H315, H319,
H335, H412

H315, H319, May
cause respiratory
irritation

Precautionary

Statements

P280,
P305+P351+P338[1]

P261, P264, P270,
P271, P273, P280,
P301+P312+P330,
P302+P352,
P304+P340+P312,
P305+P351+P338,
P332+P313,
P337+P313, P362,
P403+P233, P405,
P501

P261, P264, P280,
P302+P352,
P305+P351+P338,
P312, P332+P313,
P337+P313, P362,
P403+P233, P405,
P501

Experimental Protocol for Disposal

This protocol outlines the step-by-step procedure for the safe disposal of 2-Morpholino-5-

nitrobenzaldehyde.

Objective: To safely collect, label, and store 2-Morpholino-5-nitrobenzaldehyde waste for

disposal by a licensed hazardous waste contractor.

Materials:

o Personal Protective Equipment (PPE):
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o Nitrile gloves
o Safety goggles or face shield

o Lab coat

o Designated hazardous waste container (solid waste)
e Container label
e Spatula or scoop
e Chemical fume hood
Procedure:
e Preparation and PPE:
o Ensure all necessary PPE is worn correctly.

o Perform all operations within a certified chemical fume hood to minimize inhalation
exposure.

o Waste Collection:

o Carefully transfer the solid 2-Morpholino-5-nitrobenzaldehyde waste into a designated
solid hazardous waste container using a clean spatula or scoop.

o Avoid creating dust. If the material is a fine powder, consider moistening it with a small
amount of a compatible, non-reactive solvent (e.g., ethanol) to reduce dust generation, if
permitted by your EHS guidelines.

o Collect any contaminated disposable materials, such as weighing paper or gloves, in the
same container.

e Container Labeling:

o Securely close the waste container.
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o Attach a completed hazardous waste label to the container. The label must include:

The words "Hazardous Waste"

The full chemical name: "2-Morpholino-5-nitrobenzaldehyde"

The CAS number: "113259-81-7"

An accurate list of all components and their approximate percentages if it is a mixture.

The associated hazards (e.g., "Harmful," "Irritant™).

The date of accumulation.

e Storage:

o Store the labeled waste container in a designated, secure, and well-ventilated satellite
accumulation area.

o Ensure the storage area is away from incompatible materials. Based on similar
compounds, avoid strong oxidizing agents, strong bases, and strong acids.

e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal company to schedule a pickup.

o Provide a full and accurate description of the waste.

o Do not mix this waste with other waste streams unless explicitly approved by your EHS
department.[2]

Mandatory Visualizations

The following diagrams illustrate the logical workflow for the proper disposal of 2-Morpholino-
5-nitrobenzaldehyde.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1273712?utm_src=pdf-body
https://www.sigmaaldrich.com/TW/en/sds/aldrich/n10802?userType=undefined
https://www.benchchem.com/product/b1273712?utm_src=pdf-body
https://www.benchchem.com/product/b1273712?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273712?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Preparation

Start: Identify Waste
(2-Morpholino-5-nitrobenzaldehyde)

'

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

'

Work in Chemical Fume Hood

Waste Collect%m & Labeling

Transfer Waste to
Hazardous Waste Container

'

Securely Cap and Label Container
- Chemical Name
- CAS Number
- Hazards

Storage & F_vnal Disposal

Store in Designated Satellite
Accumulation Area

'

Contact EHS for Pickup

End: Professional Disposal

Click to download full resolution via product page

Caption: Disposal Workflow for 2-Morpholino-5-nitrobenzaldehyde.
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Caption: Spill Response Decision Tree.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1273712?utm_src=pdf-body-img
https://www.benchchem.com/product/b1273712?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273712?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

References

e 1. FCKeditor - Resources Browser [vinoge.com]
e 2. sigmaaldrich.com [sigmaaldrich.com]
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A Comprehensive Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1273712#2-morpholino-5-nitrobenzaldehyde-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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